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Azemiglitazone stability and storage

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Azemiglitazone

CAS No.: 1133819-87-0

Cat. No.: S536393

Physical & Chemical Properties

The table below summarizes key data on azemiglitazone's structure and formulation for your experimental

planning.
Property Details
Molecular Formula C19H17NO5S (parent compound) [1] [2]
Molecular Weight 371.41 g/mol (parent compound) [3] [1]

| CAS Number | 1133819-87-0 (Azemiglitazone) [3] [1] 1314533-27-1 (Azemiglitazone potassium,
MSDC-0602K) [4] | | Form | Solid (Azemiglitazone potassium) [4] | | Color | White to off-white

(Azemiglitazone potassium) [4] | | Purity | 99.53% (Azemiglitazone potassium from MedChemExpress) [4]

Storage & Handling Guidelines

Proper storage is critical for maintaining azemiglitazone potassium stability. The table below outlines the

key recommendations.
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Aspect

Guideline

Recommended Storage

Long-Term Stock Solution

Short-Term Storage

Stability

4°C, sealed storage, away from moisture [4].
-80°C for 6 months; -20°C for 1 month (sealed, away from moisture) [4].
Room temperature (in continental US); may vary elsewhere [4].

3 years at -21°C powder [3].

Solubility & Solution Preparation

Azemiglitazone potassium solubility data and solution preparation methods are summarized below.

Parameter Details

Solubility in DMSO 250 mg/mL (610.50 mM); requires ultrasonic treatment. Note: Hygroscopic
DMSO significantly impacts solubility; use newly opened DMSO [4].

Solubility in Water Insoluble [3].

Solubility in Ethanol Insoluble [3].

In Vivo Formulation >5 mg/ml homogeneous suspension in CMC-Na solution [3].

(Example)

Experimental Protocol Reference

While detailed troubleshooting guides are unavailable, the following preclinical study protocol may serve as

a useful reference.

¢ Animal Model: Five-week-old male db/db mice on C57BL/6J background and age/sex-matched db/+

control mice [4].

e Dosage: 30 mg/kg MSDC-0602K; 0.2 mg/kg Liraglutide [4].

e Administration:

o MSDC-0602K: administered by daily oral gavage [4].
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o Liraglutide: administered by subcutaneous injection every other day [4].
o Combination: MSDC-0602K (daily gavage) + Liraglutide (s.c. injection every other day) [4].
¢ Key Findings: The combination treatment corrected glycemia, reduced insulinemia, and more
significantly improved glucose tolerance and liver histology compared to monotherapies [4].

Experimental Workflow & Handling

The diagram below outlines the key decision points for handling azemiglitazone potassium in the lab.
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Seeking Further Information

The available data covers basic handling. For deeper technical support, I suggest these approaches:

e Contact Suppliers Directly: For specific troubleshooting (e.g., precipitate formation, low activity), the
technical support teams at chemical suppliers like MedChemExpress [4] and Selleckchem [3] are the
best resource.

e Consult Scientific Literature: Look for recent research articles using azemiglitazone in similar
experimental models (e.g., Kamm et al., J Biol Chem, 2021 [2]) for detailed methodological
insights.

¢ Reach Out to Developers: Contacting the developer, Cirius Therapeutics [5], may provide access
to additional non-public technical documents.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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